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Cat. No.: B049149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-Iodopyridin-4-yl)pivalamide is a halogenated pyridine derivative with potential

applications in medicinal chemistry and drug development as a synthetic intermediate. This

technical guide provides a comprehensive overview of its structure and proposes a logical

synthetic pathway. While detailed experimental data and specific biological functions are not

extensively documented in publicly available literature, this document consolidates the existing

information and outlines a theoretical framework for its synthesis and characterization.

Core Structure and Properties
N-(3-Iodopyridin-4-yl)pivalamide possesses a central pyridine ring substituted with an iodine

atom at the 3-position and a pivalamide group at the 4-position. The pivalamide moiety consists

of a bulky tert-butyl group attached to an amide linker.

Chemical Structure
The chemical structure of N-(3-Iodopyridin-4-yl)pivalamide is confirmed by its entry in the

PubChem database.

Diagram 1: Chemical Structure of N-(3-Iodopyridin-4-yl)pivalamide

Caption: Chemical structure of N-(3-Iodopyridin-4-yl)pivalamide.
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Physicochemical Properties
Detailed, experimentally verified quantitative data for N-(3-Iodopyridin-4-yl)pivalamide is not

readily available in the surveyed literature. However, based on its structure, some general

properties can be inferred. The presence of the iodine atom and the polar amide group would

suggest a solid-state material at room temperature with moderate solubility in organic solvents.

Table 1: Predicted Physicochemical Properties

Property Value Source

Molecular Formula C₁₀H₁₃IN₂O PubChem

Molecular Weight 304.13 g/mol PubChem

Appearance Solid (predicted) -

Solubility
Predicted to be soluble in polar

organic solvents
-

Proposed Synthetic Pathway
While a specific, detailed experimental protocol for the synthesis of N-(3-Iodopyridin-4-
yl)pivalamide has not been identified in the scientific literature, a logical synthetic route can be

proposed based on standard organic chemistry reactions. The synthesis would likely involve a

two-step process starting from 4-aminopyridine.

Diagram 2: Proposed Synthesis of N-(3-Iodopyridin-4-yl)pivalamide
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Step 1: Acylation Step 2: Iodination
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Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol (Hypothetical)
The following is a hypothetical, generalized protocol that would require optimization and

experimental validation.

Step 1: Synthesis of N-(pyridin-4-yl)pivalamide

Reaction Setup: To a solution of 4-aminopyridine in a suitable aprotic solvent (e.g.,

dichloromethane) under an inert atmosphere (e.g., nitrogen), add a base such as pyridine or

triethylamine.

Acylation: Cool the mixture in an ice bath and add pivaloyl chloride dropwise with stirring.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with water and extract the product with an

organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield N-

(pyridin-4-yl)pivalamide.
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Step 2: Synthesis of N-(3-Iodopyridin-4-yl)pivalamide

Reaction Setup: Dissolve N-(pyridin-4-yl)pivalamide in concentrated sulfuric acid and cool

the mixture in an ice bath.

Iodination: Add N-iodosuccinimide (NIS) portion-wise to the stirred solution.

Reaction Monitoring: Allow the reaction to proceed at low temperature for a specified time,

monitoring for the formation of the product by TLC or LC-MS.

Workup: Carefully pour the reaction mixture onto ice and neutralize with a suitable base

(e.g., sodium bicarbonate). Extract the product with an organic solvent.

Purification: Wash the organic layer, dry, and concentrate. Purify the final product by

recrystallization or column chromatography.

Potential Applications in Drug Development
While no specific biological activity has been reported for N-(3-Iodopyridin-4-yl)pivalamide
itself, its structural motifs are present in various biologically active molecules. The iodinated

pyridine core is a versatile scaffold in medicinal chemistry, often used in compounds targeting

kinases and other enzymes. The iodine atom can serve as a handle for further functionalization

via cross-coupling reactions, allowing for the synthesis of diverse compound libraries for

screening.

Conclusion
N-(3-Iodopyridin-4-yl)pivalamide is a chemical entity with a well-defined structure. Although

detailed experimental and biological data are currently lacking in the public domain, its

synthesis is feasible through established chemical transformations. This compound represents

a potential building block for the synthesis of more complex molecules with potential

therapeutic applications. Further research is warranted to fully characterize its properties and

explore its utility in drug discovery and development. Researchers interested in this molecule

would need to undertake its synthesis and full analytical characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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